ethyl 1-(2-hydroxy-5-nitrobenzyl)-3-piperidinecarboxylate hydrochloride

• IUPAC Name: ethyl 1-[(2-hydroxy-5-nitrophenyl)methyl]piperidine-3-carboxylate;hydrochloride
• InChI: InChI=1S/C15H20N2O5.ClH/c1-2-22-15(19)11-4-3-7-16(9-11)10-12-8-13(17(20)21)5-6-14(12)18;/h5-6,8,11,18H,2-4,7,9-10H2,1H3;1H
• InChI Key: CQXDQBDAUXRTTO-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1CCCN(C1)CC2=C(C=CC(=C2)[N+](=O)[O-])O.Cl
• Molecular Formula: C15H21ClN2O5
• Molecular Weight: 344.79 g/mol

Description

Ethyl 1-(2-hydroxy-5-nitrobenzyl)-3-piperidinecarboxylate hydrochloride, also known as HNPC, is a chemical compound that has been widely used in scientific research due to its unique properties. It is a white to off-white crystalline powder that is soluble in water and ethanol. HNPC is a potent inhibitor of protein tyrosine phosphatase 1B (PTP1B), which makes it a valuable tool for studying the regulation of insulin signaling and glucose metabolism.

Mechanism of Action

The mechanism of action of ethyl 1-(2-hydroxy-5-nitrobenzyl)-3-piperidinecarboxylate hydrochloride involves the inhibition of PTP1B activity by binding to its catalytic site. This leads to the activation of insulin signaling pathways and the promotion of glucose uptake and metabolism in peripheral tissues such as muscle and fat. ethyl 1-(2-hydroxy-5-nitrobenzyl)-3-piperidinecarboxylate hydrochloride also has anti-inflammatory and antioxidant properties, which may contribute to its beneficial effects on metabolic and cardiovascular health.
Biochemical and Physiological Effects
ethyl 1-(2-hydroxy-5-nitrobenzyl)-3-piperidinecarboxylate hydrochloride has been shown to improve glucose tolerance, insulin sensitivity, and lipid metabolism in animal models of diabetes and obesity. It also has anti-inflammatory and antioxidant effects, which may protect against the development of cardiovascular disease and other complications of metabolic disorders. ethyl 1-(2-hydroxy-5-nitrobenzyl)-3-piperidinecarboxylate hydrochloride has been shown to reduce hepatic steatosis, inflammation, and fibrosis in animal models of nonalcoholic fatty liver disease (NAFLD) and nonalcoholic steatohepatitis (NASH).

Advantages and Limitations for Lab Experiments

One of the main advantages of ethyl 1-(2-hydroxy-5-nitrobenzyl)-3-piperidinecarboxylate hydrochloride is its high potency and specificity as a PTP1B inhibitor. It has been shown to have minimal off-target effects and is well-tolerated in animal studies. However, ethyl 1-(2-hydroxy-5-nitrobenzyl)-3-piperidinecarboxylate hydrochloride is a relatively expensive and complex compound to synthesize, which may limit its widespread use in research. It also has limited solubility in aqueous solutions, which may require the use of organic solvents or other solubilizing agents.

Future Directions

Future research on ethyl 1-(2-hydroxy-5-nitrobenzyl)-3-piperidinecarboxylate hydrochloride may focus on its potential therapeutic applications in metabolic and cardiovascular diseases. It may also be used to study the role of PTP1B in cancer and other diseases. Further studies are needed to determine the optimal dosage and administration of ethyl 1-(2-hydroxy-5-nitrobenzyl)-3-piperidinecarboxylate hydrochloride in animal models and humans. The development of novel PTP1B inhibitors with improved potency, specificity, and pharmacokinetic properties may also be an area of future research.

Synthesis Methods

The synthesis of ethyl 1-(2-hydroxy-5-nitrobenzyl)-3-piperidinecarboxylate hydrochloride involves the reaction of 2-hydroxy-5-nitrobenzyl alcohol with piperidine-3-carboxylic acid ethyl ester in the presence of a coupling agent such as 1-ethyl-3-(3-dimethylaminopropyl) carbodiimide (EDC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The resulting product is then purified by recrystallization using a suitable solvent such as ethanol or methanol.

Scientific Research Applications

Ethyl 1-(2-hydroxy-5-nitrobenzyl)-3-piperidinecarboxylate hydrochloride has been extensively used in scientific research as a PTP1B inhibitor. PTP1B is a negative regulator of insulin signaling and glucose metabolism, and its inhibition by ethyl 1-(2-hydroxy-5-nitrobenzyl)-3-piperidinecarboxylate hydrochloride has been shown to improve insulin sensitivity and glucose homeostasis in animal models of diabetes. ethyl 1-(2-hydroxy-5-nitrobenzyl)-3-piperidinecarboxylate hydrochloride has also been used to study the role of PTP1B in cancer, obesity, and other metabolic disorders.